Cas no 78410-93-2 (D-Isovaline, methylester)

• Product Name: D-Isovaline, methylester
• CAS No: 78410-93-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 552975
• PubChem ID: 7144313
• Update Time: 2025-04-19

D-Isovaline, methylester Chemical and Physical Properties

Names and Identifiers

• D-Isovaline, methylester
• (R)-Isovalinemethyl ester
• D-Isovaline, methyl ester (9CI)
• SCHEMBL485564
• 78410-93-2
• Methyl (S)-2-amino-2-methylbutanoate

• Inchi： 1S/C6H13NO2/c1-4-6(2,7)5(8)9-3/h4,7H2,1-3H3/t6-/m0/s1
• InChI Key： LYSVZYUJIMIKEB-LURJTMIESA-N
• SMILES： O(C)C([C@](C)(CC)N)=O

Computed Properties

• Exact Mass: 131.095
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives